N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2,3,4-trimethoxybenzamide

• IUPAC Name: N-[4-[2-(cyclopropylamino)-2-oxoethyl]phenyl]-2,3,4-trimethoxybenzamide
• InChI: InChI=1S/C21H24N2O5/c1-26-17-11-10-16(19(27-2)20(17)28-3)21(25)23-15-6-4-13(5-7-15)12-18(24)22-14-8-9-14/h4-7,10-11,14H,8-9,12H2,1-3H3,(H,22,24)(H,23,25)
• InChI Key: GCGOXNDZTDJWSU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)C(=O)NC2=CC=C(C=C2)CC(=O)NC3CC3)OC)OC
• Molecular Formula: C21H24N2O5
• Molecular Weight: 384.4 g/mol

Description

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2,3,4-trimethoxybenzamide, commonly referred to as CMC-TMB, is a novel compound that has been studied for its various applications in scientific research. It is a non-toxic, water-soluble compound that has been used in a variety of experiments, including those involving biochemistry, physiology, and pharmacology. CMC-TMB has a wide range of potential applications, which makes it an attractive option for researchers.

Scientific Research Applications

CMC-TMB has been used in a variety of scientific research applications, including those involving biochemistry, physiology, and pharmacology. It has been used in cell culture studies to investigate the effects of various drugs on cell growth and differentiation. It has also been used in studies of protein-protein interactions and receptor binding. In addition, CMC-TMB has been used to study the effects of various compounds on the activity of enzymes.

Mechanism of Action

CMC-TMB is thought to act by binding to specific proteins in cells, which can then trigger a cascade of biochemical reactions. It has been shown to bind to the enzyme adenosine triphosphate (ATP), which is involved in energy production in cells. This binding can lead to a decrease in ATP production, which can then lead to a decrease in cell energy production. In addition, CMC-TMB has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in inflammation.
Biochemical and Physiological Effects
CMC-TMB has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in inflammation. In addition, CMC-TMB has been shown to reduce the production of reactive oxygen species (ROS), which are molecules that can damage cells. It has also been shown to reduce the production of pro-inflammatory cytokines, which are molecules that can trigger inflammation. Finally, CMC-TMB has been shown to reduce the production of nitric oxide, which is a molecule that can cause cell damage.

Advantages and Limitations for Lab Experiments

CMC-TMB has a number of advantages for use in laboratory experiments. It is non-toxic and water-soluble, which makes it easy to work with. It is also relatively stable, which makes it suitable for long-term experiments. In addition, CMC-TMB can be synthesized relatively easily, which makes it an attractive option for researchers. However, there are some limitations to CMC-TMB that should be taken into consideration. It is not as widely studied as other compounds, so there is limited information available on its effects. In addition, CMC-TMB has a relatively short half-life, which means that it must be used quickly in experiments.

Future Directions

The potential applications of CMC-TMB are vast, and there are many future directions that can be explored. One potential direction is to investigate the effects of CMC-TMB on cancer cells. It has already been shown to have an inhibitory effect on certain enzymes associated with inflammation, which suggests that it may also have an inhibitory effect on cancer cells. Another potential direction is to explore the effects of CMC-TMB on other diseases, such as Alzheimer’s disease, Parkinson’s disease, and diabetes. Finally, CMC-TMB could be used to develop new drugs for the treatment of various diseases.

Synthesis Methods

CMC-TMB can be synthesized via a multi-step process. The first step involves the reaction of 4-chloro-2,3,4-trimethoxybenzamide with cyclopropylcarbamoylmethyl chloride in the presence of a base, such as sodium hydroxide. This reaction yields the desired compound, CMC-TMB. The second step involves the reaction of CMC-TMB with a suitable reducing agent, such as sodium borohydride, to yield the desired product.